2-{[(Benzyloxy)carbonyl]amino}-3-(3-chlorophenyl)propanoic acid

• IUPAC Name: 3-(3-chlorophenyl)-2-(phenylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C17H16ClNO4/c18-14-8-4-7-13(9-14)10-15(16(20)21)19-17(22)23-11-12-5-2-1-3-6-12/h1-9,15H,10-11H2,(H,19,22)(H,20,21)
• InChI Key: IWFZOONMJOMOIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC(CC2=CC(=CC=C2)Cl)C(=O)O
• Molecular Formula: C17H16ClNO4
• Molecular Weight: 333.8 g/mol

Description

2-{[(Benzyloxy)carbonyl]amino}-3-(3-chlorophenyl)propanoic acid is an alanine derivative. It is a compound of interest in various scientific fields due to its unique chemical structure and properties .

Preparation Methods

The reaction conditions often include the use of solvents like dichloromethane and reagents such as benzyl chloroformate . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

2-{[(Benzyloxy)carbonyl]amino}-3-(3-chlorophenyl)propanoic acid undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the benzylic position, often using reagents like sodium hydroxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

2-{[(Benzyloxy)carbonyl]amino}-3-(3-chlorophenyl)propanoic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: The compound is studied for its potential effects on biological systems, including its role in enzyme inhibition and protein modification.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 2-{[(Benzyloxy)carbonyl]amino}-3-(3-chlorophenyl)propanoic acid involves its interaction with specific molecular targets and pathways. It may act as an inhibitor of certain enzymes, affecting biochemical processes within cells. The benzyloxycarbonyl group plays a crucial role in its activity, influencing its binding affinity and specificity .

Comparison with Similar Compounds

Similar compounds to 2-{[(Benzyloxy)carbonyl]amino}-3-(3-chlorophenyl)propanoic acid include other alanine derivatives and benzyloxycarbonyl-protected amino acids. These compounds share structural similarities but may differ in their chemical reactivity and biological activity. For example, 2-{[(Benzyloxy)carbonyl]amino}-3-(4-chlorophenyl)propanoic acid is a closely related compound with a different position of the chlorine atom, which can lead to variations in its properties and applications .